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Compound of Interest

Compound Name: Oltipraz-d3

Cat. No.: B12413652

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides a comprehensive
guide to the personal protective equipment (PPE), operational procedures, and disposal plans
for Oltipraz-d3. While this guidance is specific to Oltipraz-d3, the safety precautions are based
on data for Oltipraz, as their safety profiles are expected to be nearly identical due to the nature
of isotopic labeling.

Hazard Identification and Safety Precautions

Oltipraz-d3 is classified with the following hazards:

e Harmful if swallowed.[1][2]

e Causes skin irritation.[1][3][4]

o Causes serious eye irritation.[1][3][4]

o May cause respiratory irritation.[1][3][4]

Precautionary Statements:

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3]

e Wash hands and skin thoroughly after handling.[1][2]
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Do not eat, drink, or smoke when using this product.[1][2]

Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Store in a well-ventilated place and keep the container tightly closed.[1]

Store locked up.[1]

Quantitative Data Summary

Property Value Source
Molecular Formula CsH3D3N2Ss3 [5]
Molecular Weight 229.36 g/mol [5]
CAS Number 64224-21-1 [1]121131[5]
Flash Point 176 °C [5]
-20°C (powder) or -80°C (in
Storage Temperature [2]
solvent)

Experimental Protocols: Safe Handling and Disposal
Workflow

This section outlines the step-by-step procedures for the safe handling of Oltipraz-d3 from
receipt to disposal.

Receiving and Storage

 Inspect Packaging: Upon receipt, inspect the packaging for any signs of damage or leakage.

o Wear Appropriate PPE: Before handling the package, at a minimum, wear laboratory gloves
and a lab coat.

o Transport to Storage: Transport the chemical to the designated, secure storage area.
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o Storage Conditions: Store Oltipraz-d3 in a tightly sealed container in a cool, dry, and well-
ventilated area away from direct sunlight and sources of ignition.[2] Recommended storage
is at -20°C for the powder form or -80°C when in solvent.[2] The storage area should be
locked and accessible only to authorized personnel.[1]

Engineering Controls

o Ventilation: Always handle Oltipraz-d3 in a well-ventilated area.[1] For procedures that may
generate dust or aerosols, a chemical fume hood is required.[4]

o Safety Stations: Ensure that an accessible safety shower and eye wash station are available
in the immediate work area.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial to minimize exposure. The following PPE should be worn
when handling Oltipraz-d3:
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PPE Category Item Specifications

Chemical-resistant gloves.[1]
Hand Protection Gloves [2] It is recommended to wear

two pairs.[6]

Safety goggles with side-
shields are required.[1][2] A
] face shield should be used in
Eye Protection Safety Goggles ) ) )
conjunction with goggles when

there is a risk of splashing.[6]

[7]

An impervious, long-sleeved
Body Protection Lab Coat/Gown lab coat or gown with a back
closure.[1][2][8]

A NIOSH-certified N95 or N100
respirator is recommended if
Respiratory Protection Respirator there is a risk of generating

airborne powder or aerosols.

[6]

Handling and Experimental Use

o Preparation: Before starting any work, ensure all necessary PPE is worn correctly and
engineering controls are functioning properly.

e Weighing: If weighing the solid form, do so in a chemical fume hood or a ventilated balance
enclosure to minimize dust inhalation.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

e General Use: Avoid all direct contact with the skin and eyes. Do not eat, drink, or smoke in
the laboratory.[1][2]

o Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water.[1] Decontaminate all work surfaces and equipment by scrubbing with alcohol.[1]
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First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact
Eye Contact ]

lenses if present and easy to do.[1][2][4] Seek

immediate medical attention.[2]

Remove contaminated clothing and rinse the
) affected skin area thoroughly with plenty of soap
Skin Contact . .
and water for 15 minutes.[1][2][4] Seek medical

attention.[2]

Move the individual to fresh air.[1][2][4] If
Inhalation breathing is difficult, provide respiratory support.
[2] Seek medical attention.[4]

Rinse mouth with water.[1][2][4] Do NOT induce
Ingestion vomiting.[2] Call a physician or poison control

center immediately.[2][4]

Spills and Leaks

Evacuate: Evacuate non-essential personnel from the spill area.[1]
Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do
s0.[1]

Absorption: Absorb liquid spills with an inert, finely-powdered liquid-binding material such as
diatomite or universal binders.[1] For solid spills, carefully sweep or vacuum the material,
avoiding dust generation.

Disposal: Collect the absorbed material and spilled substance into a sealed, labeled
container for hazardous waste disposal.[1]

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[1]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-12519/Oltipraz-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC8390.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717820000000007504084876823870095/O4578_MSDS.pdf
https://dcchemicals.com/msds/MSDS_DC8390.html
https://file.medchemexpress.com/batch_PDF/HY-12519/Oltipraz-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC8390.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717820000000007504084876823870095/O4578_MSDS.pdf
https://dcchemicals.com/msds/MSDS_DC8390.html
https://file.medchemexpress.com/batch_PDF/HY-12519/Oltipraz-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC8390.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717820000000007504084876823870095/O4578_MSDS.pdf
https://dcchemicals.com/msds/MSDS_DC8390.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717820000000007504084876823870095/O4578_MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-12519/Oltipraz-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC8390.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717820000000007504084876823870095/O4578_MSDS.pdf
https://dcchemicals.com/msds/MSDS_DC8390.html
https://dcchemicals.com/msds/MSDS_DC8390.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717820000000007504084876823870095/O4578_MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-12519/Oltipraz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12519/Oltipraz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12519/Oltipraz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12519/Oltipraz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12519/Oltipraz-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Dispose of Oltipraz-d3 and any contaminated materials in accordance with all applicable local,
state, and federal regulations.[1]

o Waste Collection: Collect all waste materials (excess compound, contaminated PPE, and
spill cleanup materials) in a clearly labeled, sealed container for hazardous waste.

o Licensed Disposal: Arrange for disposal by a licensed professional waste disposal service.[4]
Do not dispose of with household garbage or allow it to reach the sewage system.[3]

 Alternative for Small Quantities (if permitted by local regulations): For very small residual
amounts, and if a drug take-back program is unavailable, the following steps can be taken:

[¢]

Remove the material from its original container.

[e]

Mix the Oltipraz-d3 with an unappealing substance such as dirt, cat litter, or used coffee
grounds.[9] Do not crush tablets or capsules if in that form.[9]

[e]

Place the mixture in a sealed plastic bag or other sealed container.[9]

o

Dispose of the container in the regular trash.[9]

o Container Disposal: For empty containers, scratch out all personal and identifying
information on the label before recycling or disposing of the container in the trash.[9]

Visual Workflow Diagrams
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Caption: Workflow for the safe handling of Oltipraz-d3.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b12413652?utm_src=pdf-body-img
https://www.benchchem.com/product/b12413652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Evacuate Area

'

Don Appropriate PPE

'

Contain the Spill

'

Absorb/Collect Material

'

Place in Hazardous Waste Container

'

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Spill response procedure for Oltipraz-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Oltipraz-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413652#personal-protective-equipment-for-
handling-oltipraz-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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